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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B611515 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

TVB-3664, a potent and selective fatty acid synthase (FASN) inhibitor used in research.

Adherence to these procedures is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination.

I. Understanding the Hazard Profile of TVB-3664
TVB-3664 is classified as a hazardous substance. The primary risks associated with this

compound are its oral toxicity and its significant threat to aquatic ecosystems.
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Hazard Classification Description Precautionary Statement

Acute toxicity, Oral (Category

4)
Harmful if swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Acute aquatic toxicity

(Category 1)
Very toxic to aquatic life.

P273: Avoid release to the

environment.

Chronic aquatic toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.
P391: Collect spillage.

Source: TVB-3664 Safety Data Sheet[1]

II. Step-by-Step Disposal Procedures for TVB-3664
Waste
All waste contaminated with TVB-3664 must be treated as hazardous chemical waste.

Segregation of waste streams is crucial for proper disposal.

A. Solid Waste Disposal (Unused compound, contaminated labware)

Waste Collection:

Place all solid waste, including unused or expired TVB-3664 powder, contaminated

personal protective equipment (PPE) such as gloves and lab coats, and disposable

labware (e.g., pipette tips, tubes, flasks) into a dedicated, clearly labeled hazardous waste

container.

The container must be made of a material compatible with the chemicals being discarded

and have a secure, tight-fitting lid.
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Label the container with "Hazardous Waste," the full chemical name "TVB-3664," and the

appropriate hazard pictograms (e.g., harmful, environmental hazard).

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong acids, alkalis, and oxidizing

agents.[1]

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's licensed

hazardous waste disposal service.

Under no circumstances should solid TVB-3664 waste be disposed of in the regular trash.

B. Liquid Waste Disposal (Solutions containing TVB-3664, rinsates)

Waste Collection:

Collect all liquid waste containing TVB-3664, including experimental solutions and the first

rinse of any contaminated glassware, in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

The container should be appropriate for liquid chemical waste and have a secure screw

cap.

Label the container with "Hazardous Waste," "TVB-3664," and list all solvent components

and their approximate concentrations.

Storage:

Store the sealed liquid hazardous waste container in secondary containment (e.g., a

chemical-resistant tray) in a designated and secure area.

Final Disposal:
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Dispose of the liquid hazardous waste through your institution's approved hazardous

waste management program.

Do not pour any liquid waste containing TVB-3664 down the drain. This is critical to

prevent the release of this environmentally toxic substance into the aquatic environment.

[1]

C. Decontamination of Reusable Glassware and Equipment

Initial Rinse:

Perform an initial rinse of contaminated glassware and equipment with a small amount of

a suitable solvent (e.g., the solvent used to dissolve the TVB-3664).

Collect this first rinsate as hazardous liquid waste.

Secondary Cleaning:

After the initial hazardous rinse, wash the glassware and equipment thoroughly with an

appropriate laboratory detergent and water.

Subsequent rinses after the initial hazardous collection can typically be disposed of down

the drain, but consult your local institutional and municipal guidelines to ensure

compliance.

III. Experimental Workflow and Disposal Decision
Points
The following diagram illustrates the key decision points for waste segregation and disposal

during a typical experimental workflow involving TVB-3664.
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TVB-3664 Experimental and Disposal Workflow
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Caption: Workflow for handling and disposal of TVB-3664 and associated waste.

IV. Spill Management
In the event of a spill of TVB-3664 powder or solution:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

ensure the area is well-ventilated.
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Personal Protective Equipment: Wear appropriate PPE, including a lab coat, safety goggles,

and chemical-resistant gloves.

Containment and Collection:

For solid spills, carefully collect the powder without creating dust.

For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry

sand).

Collect the spilled material and any contaminated absorbent into a sealed, labeled

hazardous waste container.[1]

Decontamination: Decontaminate the spill area with a suitable solvent, collecting the

cleaning materials as hazardous waste.

By adhering to these procedures, researchers can handle and dispose of TVB-3664 in a

manner that prioritizes personal safety and environmental responsibility. Always consult your

institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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